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Compound of Interest

Compound Name: DL-Kynurenine sulfate

Cat. No.: B1288601 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Kynurenine is a racemic mixture of the D- and L-isomers of kynurenine, a key metabolite in

the tryptophan degradation pathway. The conversion of tryptophan to kynurenine is the first and

rate-limiting step in this pathway, catalyzed by the enzymes indoleamine 2,3-dioxygenase

(IDO) and tryptophan 2,3-dioxygenase (TDO). The kynurenine pathway is of significant interest

in various research fields, particularly in immunology and oncology.

The enzyme IDO is often overexpressed in tumor cells, leading to an immunosuppressive

microenvironment that allows cancer cells to evade the host's immune system. This occurs

through two primary mechanisms: the depletion of the essential amino acid tryptophan, which

is necessary for T-cell proliferation and function, and the production of kynurenine and its

downstream metabolites, which can induce T-cell apoptosis and promote the generation of

regulatory T cells (Tregs).[1][2] L-kynurenine, a product of IDO, is an agonist for the aryl

hydrocarbon receptor (AhR), and its activation can lead to immunosuppressive effects.[1][3]

Due to its central role in immune modulation, the kynurenine pathway is a critical area of study

for the development of novel cancer immunotherapies and treatments for other diseases

involving immune dysregulation. DL-Kynurenine sulfate is a valuable tool for in vitro studies to

investigate the downstream effects of kynurenine pathway activation on various cell types.
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Data Presentation
Physical and Chemical Properties

Property Value Reference

Molecular Formula C₁₀H₁₂N₂O₃·H₂SO₄

Molecular Weight 306.29 g/mol

Appearance Crystalline solid [4]

Storage Temperature ≤ -15°C

Solubility of Kynurenine and its Analogs
Compound Solvent Solubility Reference

3-hydroxy-DL-

Kynurenine
Ethanol ~2 mg/mL [4]

3-hydroxy-DL-

Kynurenine
DMSO ~1 mg/mL [4]

3-hydroxy-DL-

Kynurenine
Dimethyl formamide ~0.5 mg/mL [4]

3-hydroxy-DL-

Kynurenine
PBS (pH 7.2) ~0.5 mg/mL [4]

L-Kynurenine-d4 Ethanol ≥ 2 mg/mL (9.42 mM) [5]

L-Kynurenine-d4 DMSO ≥ 1 mg/mL (4.71 mM) [5]

DL-Kynurenine Acidic Water Slightly soluble [6]

L-Kynurenine sulfate

salt
PBS

Soluble (for in vivo

injections)
[7]

Effective Concentrations in Cell Culture
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Cell
Type/Assay

Compound
Concentration
Range

Observed
Effect

Reference

T-cells L-/D-Kynurenine 1 mM

Inhibition of

proliferation,

induction of

apoptosis

[8]

Bone Marrow

Stromal Cells

(Osteoblasts)

L-Kynurenine 100 µM

Suppression of

cellular

metabolism

[7]

MT-1 cells L-Kynurenine 10 µM, 50 µM

Induction of

CYP1A1

expression

[1]

Human Neurons

and SK-N-SH

cells

IFN-γ 100 IU/ml

Induction of the

kynurenine

pathway

[9]

Experimental Protocols
Preparation of DL-Kynurenine Sulfate Stock Solution
Materials:

DL-Kynurenine sulfate powder

Sterile phosphate-buffered saline (PBS) or Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sterile filters (0.22 µm)

Protocol for Aqueous Stock Solution (e.g., in PBS):

Weigh the desired amount of DL-Kynurenine sulfate powder in a sterile microcentrifuge

tube.
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Add the appropriate volume of sterile PBS to achieve the desired stock concentration (e.g.,

10 mM).

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming may

be required.

Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a new sterile

tube.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C. It is recommended to use aqueous solutions within a short period

as their stability can be limited.[4]

Protocol for Organic Stock Solution (e.g., in DMSO):

Weigh the desired amount of DL-Kynurenine sulfate powder in a sterile microcentrifuge

tube.

Add the appropriate volume of high-purity DMSO to achieve a high concentration stock

solution (e.g., 100 mM).

Vortex thoroughly until the powder is completely dissolved.

Aliquot the stock solution into smaller volumes.

Store the DMSO stock solution at -20°C. DMSO stocks are generally more stable for longer-

term storage.

Note: When using a DMSO stock solution, ensure the final concentration of DMSO in the cell

culture medium is non-toxic to the cells (typically <0.1%).

General Protocol for Treating Cells with DL-Kynurenine
Sulfate
Materials:

Cultured cells of interest
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Complete cell culture medium appropriate for the cell line

DL-Kynurenine sulfate stock solution

Sterile culture plates or flasks

Incubator (37°C, 5% CO₂)

Protocol:

Cell Seeding: Plate the cells at the desired density in a suitable culture vessel and allow

them to adhere and stabilize overnight in a 37°C, 5% CO₂ incubator.

Preparation of Working Solution:

Thaw an aliquot of the DL-Kynurenine sulfate stock solution.

Dilute the stock solution in complete cell culture medium to the desired final working

concentration(s). Prepare a vehicle control using the same final concentration of the

solvent (PBS or DMSO) as in the treatment groups.

Cell Treatment:

Remove the old medium from the cultured cells.

Add the freshly prepared medium containing the desired concentration of DL-Kynurenine
sulfate or the vehicle control to the respective wells or flasks.

Incubation: Return the cells to the incubator and culture for the desired experimental duration

(e.g., 24, 48, or 72 hours).

Downstream Analysis: Following incubation, cells and/or culture supernatant can be

harvested for various downstream analyses, such as:

Cell Viability and Proliferation Assays: (e.g., MTT, WST-1, or cell counting) to assess the

cytotoxic or cytostatic effects of kynurenine.
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Apoptosis Assays: (e.g., Annexin V/PI staining, caspase activity assays) to determine if

kynurenine induces programmed cell death.

Gene Expression Analysis: (e.g., RT-qPCR, Western blot) to measure changes in the

expression of genes and proteins related to the kynurenine pathway or other signaling

pathways of interest.

Metabolite Analysis: (e.g., HPLC, LC-MS) to quantify the levels of tryptophan, kynurenine,

and other metabolites in the cell culture supernatant or cell lysates.

Mandatory Visualization
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The Kynurenine Pathway and its Immunosuppressive Effects
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Caption: The Kynurenine Pathway in the Tumor Microenvironment.
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Experimental Workflow for DL-Kynurenine Sulfate Cell Culture Studies
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Caption: A generalized workflow for in vitro cell studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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